Cas no 2229274-07-9 (2,2-difluoro-1-(1H-indazol-3-yl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(1H-indazol-3-yl)ethan-1-one
• CAS No: 2229274-07-9
• MF: C₉H₆F₂N₂O
• MW: 196.153548717499
• CID: 6280772
• PubChem ID: 165640267
• Update Time: 2025-10-24

2,2-difluoro-1-(1H-indazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1H-indazol-3-yl)ethan-1-one
• EN300-2006175
• 2229274-07-9

• Inchi： 1S/C9H6F2N2O/c10-9(11)8(14)7-5-3-1-2-4-6(5)12-13-7/h1-4,9H,(H,12,13)
• InChI Key： YTUMFKAYGKGKKP-UHFFFAOYSA-N
• SMILES： FC(C(C1C2C=CC=CC=2NN=1)=O)F

Computed Properties

• Exact Mass: 196.04481914g/mol
• Monoisotopic Mass: 196.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 2,2-difluoro-1-(1H-indazol-3-yl)ethan-1-one

Recent Advances in the Study of 2,2-Difluoro-1-(1H-indazol-3-yl)ethan-1-one (CAS: 2229274-07-9)

The compound 2,2-difluoro-1-(1H-indazol-3-yl)ethan-1-one (CAS: 2229274-07-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoroethyl ketone moiety attached to an indazole core, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a building block for kinase inhibitors. Kinases are critical targets in oncology, and the indazole scaffold is a common feature in many kinase inhibitors. The presence of the difluoroethyl ketone group enhances the binding affinity and selectivity of these inhibitors, making 2,2-difluoro-1-(1H-indazol-3-yl)ethan-1-one a valuable precursor in the synthesis of novel anticancer agents.

Recent synthetic methodologies have improved the efficiency and yield of producing this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel one-pot synthesis approach that reduces the number of steps and minimizes the use of hazardous reagents. This advancement not only makes the production more environmentally friendly but also scalable for industrial applications.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 2,2-difluoro-1-(1H-indazol-3-yl)ethan-1-one exhibit potent inhibitory effects on specific cancer cell lines, including non-small cell lung cancer (NSCLC) and breast cancer. The mechanism of action appears to involve the disruption of key signaling pathways, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer.

Furthermore, the compound's pharmacokinetic properties have been investigated in recent preclinical studies. The difluoroethyl group has been found to enhance metabolic stability, thereby improving the compound's half-life in vivo. This property is particularly advantageous for developing oral therapeutics, as it ensures sustained drug levels in the bloodstream.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as potential off-target effects and toxicity profiles need to be thoroughly evaluated in future studies. However, the current research underscores the potential of 2,2-difluoro-1-(1H-indazol-3-yl)ethan-1-one as a versatile scaffold in drug discovery.

In conclusion, the recent studies on 2,2-difluoro-1-(1H-indazol-3-yl)ethan-1-one highlight its significance in the development of next-generation therapeutics. Its unique chemical structure and biological activity make it a compelling candidate for further investigation. As research progresses, this compound may pave the way for innovative treatments in oncology and beyond.